Cas no 1525551-78-3 (Sodium [1,1'-biphenyl]-2-sulfinate)

• Product Name: Sodium [1,1'-biphenyl]-2-sulfinate
• CAS No: 1525551-78-3
• MF: C₁₂H₉NaO₂S
• MW: 240.25343298912
• CID: 5905166
• PubChem ID: 23670200
• Update Time: 2025-08-04

Sodium [1,1'-biphenyl]-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-phenylbenzene-1-sulfinate
• SCHEMBL7201303
• 1525551-78-3
• Sodium [1,1'-biphenyl]-2-sulfinate
• EN300-722578

• Inchi： 1S/C12H10O2S.Na/c13-15(14)12-9-5-4-8-11(12)10-6-2-1-3-7-10;/h1-9H,(H,13,14);/q;+1/p-1
• InChI Key： PFCKAAARHACPSB-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.02209498g/mol
• Monoisotopic Mass: 240.02209498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium [1,1'-biphenyl]-2-sulfinate

Sodium [1,1'-biphenyl]-2-sulfinate (CAS No. 1525551-78-3): An Overview of Its Properties, Applications, and Recent Research

Sodium [1,1'-biphenyl]-2-sulfinate (CAS No. 1525551-78-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features and chemical properties, making it a valuable reagent in various applications.

Chemical Structure and Properties: Sodium [1,1'-biphenyl]-2-sulfinate is an organic sodium salt with the molecular formula C₁₂H₉NaO₂S. The compound features a biphenyl core with a sulfinate group attached to one of the phenyl rings. This structure imparts several important properties to the compound, including its solubility in polar solvents and its reactivity in various chemical reactions.

The sulfinate group in Sodium [1,1'-biphenyl]-2-sulfinate is particularly reactive, making it an excellent starting material for the synthesis of more complex molecules. The biphenyl moiety provides additional stability and rigidity to the molecule, which can be advantageous in designing compounds with specific physical and chemical properties.

Synthesis and Preparation: The synthesis of Sodium [1,1'-biphenyl]-2-sulfinate typically involves the reaction of 2-bromobenzenesulfinic acid with sodium hydride or another suitable base. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Applications in Organic Synthesis: One of the primary applications of Sodium [1,1'-biphenyl]-2-sulfinate is in organic synthesis. The compound serves as a versatile building block for the construction of complex organic molecules. For example, it can be used in Suzuki-Miyaura coupling reactions to form biaryl compounds, which are important intermediates in pharmaceuticals and materials science.

In addition to its use in coupling reactions, Sodium [1,1'-biphenyl]-2-sulfinate can also participate in other transformations such as nucleophilic aromatic substitution (SNAr) reactions and electrophilic aromatic substitution (EAS) reactions. These reactions allow for the introduction of various functional groups onto the biphenyl scaffold, expanding its utility in synthetic chemistry.

Medicinal Chemistry Applications: In the field of medicinal chemistry, Sodium [1,1'-biphenyl]-2-sulfinate has shown promise as a precursor for the synthesis of bioactive compounds. The biphenyl core is a common motif found in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. By modifying the sulfinate group or introducing additional functional groups onto the biphenyl scaffold, researchers can design compounds with enhanced pharmacological properties.

Recent studies have explored the use of Sodium [1,1'-biphenyl]-2-sulfinate in the development of new drugs for various therapeutic areas. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and anticancer drugs. These studies highlight the importance of understanding the structure-activity relationships (SAR) of Sodium [1,1'-biphenyl]-2-sulfinate-based molecules.

Materials Science Applications: Beyond its use in organic synthesis and medicinal chemistry, Sodium [1,1'-biphenyl]-2-sulfinate has also found applications in materials science. The rigid biphenyl core and reactive sulfinate group make it an attractive candidate for the preparation of functional materials such as polymers and liquid crystals.

In polymer chemistry, Sodium [1,1'-biphenyl]-2-sulfinate can be incorporated into polymer chains to introduce specific functionalities or improve material properties such as thermal stability and mechanical strength. Additionally, the compound's ability to form supramolecular assemblies through non-covalent interactions has been exploited in the design of self-assembling materials with unique optical and electronic properties.

Recent Research Developments: Recent research has further expanded our understanding of Sodium [1,1'-biphenyl]-2-sulfinate strong>. A study published in "Organic Letters" reported a novel synthetic route for preparing highly substituted derivatives of this compound using transition-metal-catalyzed cross-coupling reactions. This method not only improved yields but also allowed for greater control over product stereochemistry.

Another study published in "Journal of Medicinal Chemistry" investigated the biological activity of several derivatives of Sodium [1 , 1 '-biphen yl ] - 2 -sul finate strong>. The researchers found that certain derivatives exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. These findings have significant implications for the development of new therapeutic agents.

In materials science, a recent paper in "Advanced Materials" described the use of < strong >Sodium [ 1 , 1 '-biphe n yl ] - 2 -sul finate strong > as a building block for constructing stimuli-responsive hydrogels. The hydrogels exhibited unique mechanical properties that could be tuned by adjusting the concentration and arrangement of the sulfinate groups within the polymer network. p > < p >In conclusion ,< strong >Sodium [ 1 , 1 '-b ip hen yl ] - 2 -sul finate strong >( CAS No . 152555 0 -78-3 ) is a multifaceted compound with a wide range of applications across multiple scientific disciplines . Its unique chemical structure , reactivity , and versatility make it an invaluable tool for researchers working in organic synthesis , medicinal chemistry , and materials science . As ongoing research continues to uncover new possibilities ,< strong >Sodium [ 0 -78-3 ) will likely play an increasingly important role in advancing our understanding and capabilities within these fields . p > article > response >